Cas no 2418659-49-9 (2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid
• CAS No: 2418659-49-9
• MF: C₁₉H₂₇NO₄Si
• MW: 361.507486581802
• CID: 5676162
• PubChem ID: 165770212
• Update Time: 2025-05-19

2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl)acetic acid
• 2418659-49-9
• EN300-26628314
• 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid

• Inchi： 1S/C19H27NO4Si/c1-13-15(12-17(21)22)10-14(8-9-25(5,6)7)11-16(13)20-18(23)24-19(2,3)4/h10-11H,12H2,1-7H3,(H,20,23)(H,21,22)
• InChI Key： YIAQJIMWTCVEAV-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(C)=C(CC(=O)O)C=1)NC(=O)OC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 361.17093488g/mol
• Monoisotopic Mass: 361.17093488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid (CAS No. 2418659-49-9)

2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid (CAS No. 2418659-49-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amino group and a trimethylsilyl (TMS) ethynyl moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and precise structure make it a valuable asset for researchers exploring novel drug candidates and advanced materials.

The Boc-protected amino group in 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid is a critical feature, as it provides stability during synthetic transformations while allowing for selective deprotection under mild conditions. This attribute is particularly valuable in peptide synthesis and the development of small-molecule inhibitors, where protecting group strategies are essential. Additionally, the TMS-ethynyl group offers opportunities for further functionalization via Sonogashira coupling or other cross-coupling reactions, making this compound a pivotal building block in organic synthesis.

In recent years, the demand for 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid has surged due to its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are increasingly focusing on click chemistry and bioorthogonal reactions, where the TMS-ethynyl group can be selectively modified to attach fluorescent tags, therapeutic agents, or other functional groups. This aligns with the growing trend of precision medicine and the need for tools that enable the development of highly specific therapeutics.

From a commercial perspective, CAS No. 2418659-49-9 is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its synthesis typically involves multi-step organic reactions, including Boc protection, palladium-catalyzed coupling, and carboxylic acid functionalization. The compound's purity and stability are critical for its performance in downstream applications, necessitating stringent quality control measures during production.

The versatility of 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid extends beyond pharmaceuticals. In material science, it has been explored for the development of organic semiconductors and conjugated polymers, where its ethynyl group facilitates the formation of extended π-conjugated systems. These materials are pivotal for advancements in flexible electronics, optoelectronic devices, and sensors, reflecting the compound's relevance in cutting-edge technologies.

For researchers and industry professionals, understanding the storage conditions and handling protocols of CAS No. 2418659-49-9 is essential. The compound should be stored in a cool, dry environment, protected from light and moisture, to maintain its integrity. Safety data sheets (SDS) provided by suppliers offer detailed guidance on its handling, ensuring compliance with laboratory safety standards.

In summary, 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-2-(trimethylsilyl)ethynylphenyl)acetic acid (CAS No. 2418659-49-9) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and advanced materials. Its unique structural attributes and compatibility with modern synthetic methodologies make it a valuable tool for scientists pushing the boundaries of innovation. As research in personalized medicine and smart materials continues to evolve, the significance of this compound is expected to grow, solidifying its role in the future of science and technology.